Cas no 2114111-71-4 (Ethyl 2-[1-(aminomethyl)-3,4-dihydro-2H-naphthalen-1-yl]acetate)

• Product Name: Ethyl 2-[1-(aminomethyl)-3,4-dihydro-2H-naphthalen-1-yl]acetate
• CAS No: 2114111-71-4
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 6422584
• PubChem ID: 137941842
• Update Time: 2025-06-30

Ethyl 2-[1-(aminomethyl)-3,4-dihydro-2H-naphthalen-1-yl]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6512353
• Ethyl 2-[1-(aminomethyl)-3,4-dihydro-2H-naphthalen-1-yl]acetate
• ethyl 2-[1-(aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-yl]acetate
• 2114111-71-4

• Inchi： 1S/C15H21NO2/c1-2-18-14(17)10-15(11-16)9-5-7-12-6-3-4-8-13(12)15/h3-4,6,8H,2,5,7,9-11,16H2,1H3
• InChI Key： IHIOIQWRMBQALD-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1(CN)C2C=CC=CC=2CCC1)=O

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 2-[1-(aminomethyl)-3,4-dihydro-2H-naphthalen-1-yl]acetate

Ethyl 2-[1-(aminomethyl)-3,4-dihydro-2H-naphthalen-1-yl]acetate: A Comprehensive Overview

Ethyl 2-[1-(aminomethyl)-3,4-dihydro-2H-naphthalen-1-yl]acetate, also known by its CAS number 2114111-71-4, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of ethylnaphthacetic acid derivatives, which have been extensively studied for their potential applications in drug development and material science.

The structure of Ethyl 2-[1-(aminomethyl)-3,4-dihydro-2H-naphthalen-1-yl]acetate is characterized by a naphthalene ring system with a dihydro structure at positions 3 and 4, an amino methyl group attached to position 1, and an ethoxy acetyl group at position 2. This unique combination of functional groups imparts the compound with distinctive chemical properties, making it a valuable substrate for further chemical modifications and biological evaluations.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of neuroprotective agents and anticancer drugs. The presence of the amino methyl group allows for easy functionalization, enabling the creation of derivatives with enhanced pharmacokinetic profiles and improved bioavailability.

In terms of synthesis, Ethyl 2-[1-(aminomethyl)-3,4-dihydro-2H-naphthalen-1-yl]acetate can be prepared via a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic asymmetric synthesis have also opened new avenues for the enantioselective preparation of this compound, which is crucial for its application in chiral drug design.

The physical properties of this compound are well-documented, with a melting point of approximately 65°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, Ethyl 2-[1-(aminomethyl)-3,4-dihydro-2H-naphthalen-1-yl]acetate has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it exhibits moderate biodegradation rates under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when handled responsibly.

In conclusion, Ethyl 2-[1-(aminomethyl)-3,4-dihydro-2H-naphthalen-1-yl]acetate is a versatile compound with promising applications in both academic research and industrial settings. Its unique structure and favorable chemical properties make it an attractive candidate for further exploration in the fields of medicinal chemistry and materials science.